1-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C18H21F3N4O3S and its molecular weight is 430.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Metabolism and Human Exposure
Research on compounds similar in complexity or functional groups often involves understanding their metabolism within the human body, their pharmacokinetics, and potential therapeutic applications. For example, studies on the metabolism of drugs like L-735,524, a potent HIV-1 protease inhibitor, highlight the importance of understanding how such compounds are broken down and excreted by the human body. These insights are crucial for drug development, ensuring safety, efficacy, and minimal side effects in therapeutic applications (Balani et al., 1995).
Environmental Presence and Human Exposure
Research also extends to the environmental presence of chemical compounds and their potential impact on human health. Studies on the occurrence of polyfluoroalkyl chemicals (PFCs) in human populations, for instance, provide valuable information on exposure levels, potential sources, and implications for health policy and risk assessments. These studies can inform regulatory actions and guide efforts to reduce human exposure to harmful chemicals (Calafat et al., 2007).
Potential Therapeutic Applications
Additionally, research into the therapeutic applications of complex chemical compounds, whether as drugs themselves or as part of drug delivery systems, represents a significant area of scientific inquiry. Studies on compounds with potential anticancer properties, for instance, are crucial for developing new treatments. Research into novel imaging agents for cancer diagnosis, like [18F]DASA-23 for non-invasive measurement of pyruvate kinase M2 in glioma, demonstrates the potential of chemical compounds in advancing medical diagnostics and treatment strategies (Patel et al., 2019).
properties
IUPAC Name |
1-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21F3N4O3S/c1-24-12-22-23-17(24)29(27,28)15-8-10-25(11-9-15)16(26)7-4-13-2-5-14(6-3-13)18(19,20)21/h2-3,5-6,12,15H,4,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKMAJZLIFWXJCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1S(=O)(=O)C2CCN(CC2)C(=O)CCC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.